3,3'-Diiodothyronine-4-sulfate

Specification

• CAS No.: 64192-57-0
• Molecular Formula: C15H13I2NO7S
• Molecular Weight: 605.1 g/mol
• IUPAC Name: (2S)-2-amino-3-[3-iodo-4-(3-iodo-4-sulfooxyphenoxy)phenyl]propanoic acid
• Standard InChI: InChI=1S/C15H13I2NO7S/c16-10-5-8(6-12(18)15(19)20)1-3-13(10)24-9-2-4-14(11(17)7-9)25-26(21,22)23/h1-5,7,12H,6,18H2,(H,19,20)(H,21,22,23)/t12-/m0/s1
• Standard InChI Key: NBAZIIRGURJZJA-LBPRGKRZSA-N
• Isomeric SMILES: C1=CC(=C(C=C1C[C@@H](C(=O)O)N)I)OC2=CC(=C(C=C2)OS(=O)(=O)O)I
• SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)OS(=O)(=O)O)I
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)OS(=O)(=O)O)I

Introduction

Chemical Structure and Identification

3,3'-Diiodothyronine-4-sulfate is an O-sulfoamino acid and an aryl sulfate that is functionally related to 3,3'-diiodo-L-thyronine. The compound consists of a diiodothyronine backbone with a sulfate group attached to the phenolic hydroxyl group. Structurally, it is characterized by two iodine atoms positioned at the 3 and 3' carbons of the thyronine nucleus, with a sulfate group at the 4 position.

The molecular formula of 3,3'-Diiodothyronine-4-sulfate is C15H13I2NO7S, with a molecular weight of 605.1 g/mol. The compound is also known by several synonyms, including 3,3'-T2 Sulfate, 3,3'-T2S, and 3,3'-diiodo-L-thyronine sulfate. Its CAS registry number is 64192-57-0.

The IUPAC name for this compound is (2S)-2-amino-3-[3-iodo-4-(3-iodo-4-(sulfooxy)phenoxy)phenyl]propanoic acid, which reflects its complex structure containing a tyrosine-derived backbone with two iodine atoms and a sulfate group.

Biochemical Pathways and Metabolism

3,3'-Diiodothyronine-4-sulfate plays a significant role in the metabolic pathways of thyroid hormones. The metabolism of thyroid hormones involves several transformations, including deiodination and conjugation processes such as sulfation and glucuronidation.

Thyroid Hormone Metabolic Pathway

Thyroxine (T4), the major form of thyroid hormone secreted by the thyroid gland, undergoes peripheral conversion to form various metabolites. T4 can be converted to 3,3',5-triiodothyronine (T3) through outer ring deiodination (ORD) or to 3,3',5'-triiodothyronine (reverse T3, rT3) through inner ring deiodination (IRD). Both T3 and rT3 can further undergo deiodination to form 3,3'-diiodothyronine (3,3'-T2).

The sulfation of these iodothyronines, catalyzed by sulfotransferases, is an important pathway in thyroid hormone metabolism. Sulfation of thyroid hormones generally facilitates their deiodination and excretion. This pathway is particularly active during fetal development, where it may serve to regulate the supply of T3 and facilitate maternal-fetal exchange of sulfated iodothyronines.

Formation and Metabolism of 3,3'-Diiodothyronine-4-sulfate

3,3'-Diiodothyronine-4-sulfate is formed by the sulfation of 3,3'-diiodothyronine. The sulfation is catalyzed by phenol sulfotransferases, with the 'thermostable' phenol sulfotransferase in human liver cells being particularly important for the sulfation of thyroid hormones.

Research has shown that 3,3'-diiodothyronine is sulfated much more efficiently than T3 or T4. According to studies, the efficiency of sulfation of 3,3'-diiodothyronine was roughly 28 times higher than that of T3 using partially purified rat liver phenol sulfotransferases.

Once formed, 3,3'-Diiodothyronine-4-sulfate can be desulfated by sulfatases to regenerate 3,3'-diiodothyronine. This reversible process adds a layer of regulation to thyroid hormone metabolism.

Figure 1 from Santini et al. illustrates the conversion of T3 to T3S by sulfotransferase in tissues and the conversion of T3S back to T3 by sulfatases. This process is analogous to the sulfation and desulfation of 3,3'-diiodothyronine.

Physiological Significance

3,3'-Diiodothyronine-4-sulfate has significant physiological implications, particularly in fetal and maternal thyroid hormone regulation.

Role in Fetal Development

Research indicates that sulfation of thyroid hormones is particularly prominent during intrauterine development, especially in precocial species in the last trimester, including humans and sheep. This process may serve dual purposes: regulating the supply of T3 via sulfation followed by deiodination, and facilitating maternal-fetal exchange of sulfated iodothyronines, including 3,3'-Diiodothyronine-4-sulfate.

The resulting low serum T3 levels during late gestation may be crucial for normal fetal development. This suggests that 3,3'-Diiodothyronine-4-sulfate, as a product of thyroid hormone sulfation, plays a role in maintaining appropriate thyroid hormone levels during fetal development.

Transport and Metabolism

Recent research has expanded our understanding of how 3,3'-Diiodothyronine-4-sulfate and other sulfated thyroid hormones are transported across cell membranes and tissues.

Cellular Transport

The transport of thyroid hormones and their sulfated derivatives is facilitated by specific transporters. Recent studies have identified several members of the solute carrier 22 (SLC22) family as transporters of various iodothyronines and their sulfated forms.

Mouse SLC22A8, mSLC22A27, and mSLC22A29 have been shown to induce robust uptake of sulfated thyroid hormones, with mSLC22A27 showing approximately three-fold higher uptake of T4 sulfate than the positive control hOATP1B1. Similarly, human SLC22A8 potently transported both T3 sulfate and T4 sulfate, while hSLC22A9 efficiently transported T3 sulfate and, to a lesser extent, T4 sulfate.

These findings significantly expand our understanding of the transporters involved in the cellular uptake of sulfated thyroid hormones, potentially including 3,3'-Diiodothyronine-4-sulfate.

Tissue Metabolism

Tissues vary in their ability to metabolize 3,3'-Diiodothyronine-4-sulfate and other sulfated thyroid hormones. For instance, maternal liver microsomes have been shown to metabolize T3 sulfate exceptionally efficiently, with the majority of the metabolism occurring through 5'-monodeiodination to iodide. In contrast, fetal liver microsomes exhibited different metabolic patterns.

The ability of tissues to desulfate 3,3'-Diiodothyronine-4-sulfate and other sulfated thyroid hormones is also significant. Studies have demonstrated that microsomes from both adult and fetal tissues can desulfate T3 sulfate to generate T3. This desulfation activity was found to be greater at 37°C than at 25°C or 4°C, and it was inhibited by 0.15 mM or more of dithiothreitol (DTT).

Analytical Methods and Detection

Various analytical methods have been developed for the detection and quantification of 3,3'-Diiodothyronine-4-sulfate and related compounds.

Radioimmunoassay (RIA)

Radioimmunoassay is a commonly used method for detecting 3,3'-Diiodothyronine-4-sulfate and other sulfated thyroid hormones. For instance, a specific RIA was employed to detect and measure serum 3,3'-Diiodothyronine-4-sulfate in women of different gestational ages and after delivery.

The specificity of these assays is crucial. Cross-reactivity studies have shown that T4 sulfate, Triac sulfate, rT3 sulfate, and T3 sulfate cross-reacted significantly with 3,3'-Diiodothyronine-4-sulfate antibody (3.2%, 1.7%, 1.4%, and 0.02%, respectively), while other nonsulfated iodothyronines and sulfated steroids cross-reacted less than 0.0001%.

Chromatographic Methods

High-pressure liquid chromatography (HPLC) is another important method for analyzing 3,3'-Diiodothyronine-4-sulfate. This technique has been used to separate and identify 3,3'-Diiodothyronine-4-sulfate and related compounds in various biological samples.

When combined with radioactive labeling, such as with 125I, HPLC can be particularly powerful. For example, after infusing [125I-3'],3,5-T3 via the fetal vein to near-term normal fetuses, radioactive 3,3'-Diiodothyronine-4-sulfate was identified as the major metabolite in maternal urine by HPLC and 3,3'-Diiodothyronine-4-sulfate-specific antibody.

Future Directions and Implications

The study of 3,3'-Diiodothyronine-4-sulfate and its role in thyroid hormone metabolism continues to evolve, with several promising directions for future research.

Clinical Applications

The potential of 3,3'-Diiodothyronine-4-sulfate or related compounds, such as Compound W, as biomarkers for fetal thyroid function is an area of ongoing investigation. The possibility that 3,3'-Diiodothyronine-4-sulfate or its derivative, transferred from the fetus and appearing in maternal serum or urine, can serve as a marker of fetal thyroid function is being studied.

Such biomarkers could be invaluable in the early detection and management of fetal thyroid disorders, potentially improving outcomes for affected individuals.

Expanded Understanding of Thyroid Hormone Metabolism

Continued research into 3,3'-Diiodothyronine-4-sulfate will likely contribute to a more comprehensive understanding of thyroid hormone metabolism, particularly the role of sulfation in regulating thyroid hormone activity and clearance.

Recent findings suggesting that sulfation may play a general role in the regulation of iodothyronine metabolism, since sulfation of T4 and T3 markedly accelerates deiodination to inactive metabolites, highlight the importance of this pathway. Further investigation of 3,3'-Diiodothyronine-4-sulfate and other sulfated thyroid hormone metabolites will enhance our understanding of these complex regulatory mechanisms.